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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-furoate, a versatile
heterocyclic compound with significant applications in chemical synthesis, flavor and fragrance
industries, and as a building block in drug discovery. This document details its chemical identity,
physicochemical properties, synthesis protocols, and key applications, presenting data in a
structured and accessible format for technical audiences.

Chemical Identity and Properties

Methyl 2-furoate, also known as methyl pyromucate, is the methyl ester of 2-furoic acid.[1][2] It
is a key intermediate in organic synthesis and is recognized for its characteristic fruity and
mushroom-like odor.[1]

Table 1: Chemical Identifiers for Methyl 2-furoate
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Identifier Value
CAS Number 611-13-2[1][2][3][4]
IUPAC Name methyl furan-2-carboxylate[2][4]
Methyl furan-2-carboxylate, Methyl pyromucate,
Synonyms 2-Furancarboxylic acid methyl ester, Mefat,

FEMA 2703[1][2][3]

Molecular Formula

CeHeO3[1][2][3]

Molecular Weight 126.11 g/mol [1][3]

InChl 1S/C6H603/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3[2]
InChlKey HDJLSECJEQSPKW-UHFFFAOY SA-N[2]
SMILES COC(=0O)clcccol

Table 2: Physicochemical Properties of Methyl 2-furoate

Property Value
Clear pale yellow to brown liquid[1], Orange
Appearance o
liquid[5]
Odor Pleasant, fruity, mushroom-like[1]
Boiling Point 181 °C (lit.)[1]
Density 1.179 g/mL at 25 °C (lit.)[1]

Refractive Index

n20/D 1.487 (lit.)[1]

Flash Point 73 °C (163.4 °F) - closed cup
- Slightly soluble in water, chloroform, and
Solubility
methanol[1]
LogP 0.99[1]

Synthesis and Experimental Protocols
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Methyl 2-furoate can be synthesized through several routes, most commonly via the
esterification of 2-furoic acid or the oxidative esterification of furfural.

This method involves the reaction of 2-furoic acid with methanol in the presence of an acid
catalyst.

Experimental Procedure:

o Combine 159 of 2-furoic acid, a corresponding molar equivalent of methanol, and a catalytic
amount of sodium hydrogen sulfate (NaHSOa4-H20) in a three-port flask equipped with a
stirrer and condenser.[6]

e Add a boiling chip and heat the mixture to reflux with constant stirring.[6]

» Monitor the reaction progress by measuring the acid value of the mixture at set time
intervals. The esterification rate can be calculated from the change in acid value.[6]

e Upon completion (typically after 150 minutes for optimal yield), cool the reaction mixture to
room temperature.[6]

o Transfer the mixture to a separatory funnel and add 40 mL of water, then stir.[6]

o Separate the aqueous layer. Wash the organic layer with a saturated sodium carbonate
solution until it is weakly alkaline, followed by a wash with a small amount of saturated saline
solution until neutral.[6]

» Dry the organic layer over anhydrous sodium sulfate.

 Purify the crude product by vacuum distillation, collecting the fraction at 150-155 °C (at 0.08
MPa) to obtain pure methyl 2-furoate.[6]

This protocol describes a greener synthesis route using a heterogeneous catalyst.
Experimental Procedure:

e Charge a 25 mL side-armed round-bottomed flask with furfuryl alcohol (1 mmol), 10 mg of
Pd@g-CsNa catalyst, and 5.0 mL of methanol.[7]
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» Equip the flask with a magnetic stirring bar and a balloon filled with air.[7]

« Irradiate the reaction mixture with visible light using a 20-W domestic bulb at a set
temperature for 12 hours.[7]

» Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[7]
 After the reaction is complete, separate the catalyst by centrifugation.[7]
o Extract the product from the supernatant using ethyl acetate.[7]

» Dry the combined organic phases over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.[1]

 Purify the resulting residue by flash column chromatography (eluent: petroleum ether or a
mixture of petroleum ether/ethyl acetate) to yield high-purity methyl 2-furoate.[1]

Applications in Research and Drug Development

Methyl 2-furoate is a valuable building block for the synthesis of more complex molecules with
potential biological activity.

¢ Synthesis of Heterocyclic Compounds: It is utilized in the synthesis of various heterocyclic
compounds, including cis-fused 5-oxofuro[2,3-b]furans and sesquiterpene lactones.[1][8]
These molecular scaffolds are of interest in drug discovery.

» Flavor and Fragrance: Due to its distinct aroma, it is used as a flavoring agent in foods and
beverages and as a component in perfumes.[6] It is a naturally occurring volatile compound
in foods such as tequila, okra, and black currant juice.[1]

o Potential Biological Activity: Some studies suggest that methyl 2-furoate may possess
antibacterial and antifungal properties, warranting further investigation for applications in
food preservation and disease control.[6]

o Biomarker Potential: As it has been detected in various foods like fruits, coffee, and nuts, it
could serve as a potential biomarker for the consumption of these food items.[6][9]
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Visualized Workflows and Relationships

The following diagrams illustrate key processes and relationships involving methyl 2-furoate.

Synthesis of Methyl 2-furoate
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Caption: Synthesis pathways leading to Methyl 2-furoate.
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Purification Workflow
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Caption: General purification workflow for Methyl 2-furoate.
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Applications of Methyl 2-furoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073834#methyl-2-furoate-cas-number-and-iupac-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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